Cas no 15177-57-8 (3,5-Dichloropyridine 1-oxide)

• Product Name: 3,5-Dichloropyridine 1-oxide
• CAS No: 15177-57-8
• MF: C₅H₃Cl₂NO
• MW: 163.989419221878
• MDL: MFCD00955620
• CID: 222050
• PubChem ID: 276223
• Update Time: 2025-06-28

3,5-Dichloropyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,3,5-dichloro-, 1-oxide
• 3,5-DICHLORO PYRIDINE-1-OXIDE
• 3,5-Dichloropyridine 1-oxide
• 3,5-Dichloropyridine N-oxide
• 3,5-dichloro-1-oxidopyridin-1-ium
• 3 5-DICHLOROPYRIDINE 1-OXIDE 98
• 3,5-Dichloropyridine N-oxide 98%
• 3,5-DICHLOROPYRIDINE-N-OXIDE
• 3,5-dichloropyridin-1-ium-1-olate
• 3,5-Dichloropyridine1-oxide
• MLS002707314
• Pyridine, 3,5-dichloro-, 1-oxide
• NSC123596
• 3,5-dichloropyridin-1-ol
• RODXBOIDZPQDBH-UHFFFAOYSA-N
• SBB087741
• 15177-57-8
• EN300-125940
• SMR001574706
• SY073154
• AKOS015848883
• DTXSID20298508
• MFCD00955620
• AC-907/34115036
• AS-35501
• SCHEMBL891486
• Z1255488210
• NSC-123596
• A884065
• J-008846
• 3,5-Dichloropyridine N-oxide, 98%
• 35-DICHLOROPYRIDINE1-OXIDE98
• pyridine 1-oxide, 3,5-dichloro-

• MDL： MFCD00955620
• Inchi： 1S/C5H3Cl2NO/c6-4-1-5(7)3-8(9)2-4/h1-3H
• InChI Key： RODXBOIDZPQDBH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C[N+](=C1)[O-])Cl

Computed Properties

• Exact Mass: 162.95900
• Monoisotopic Mass: 162.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 25.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 110-113 °C (lit.)
• Boiling Point: 344.2°Cat760mmHg
• Flash Point: 162°C
• Solubility: Slightly soluble (7.7 g/l) (25 º C),
• PSA: 25.46000
• LogP: 2.42190
• Solubility: Not available
• Vapor Pressure: No data available

3,5-Dichloropyridine 1-oxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Storage Condition：2-8 °C
• Risk Phrases：R36/37/38

Additional information on 3,5-Dichloropyridine 1-oxide

Introduction to 3,5-Dichloropyridine 1-oxide (CAS No. 15177-57-8)

3,5-Dichloropyridine 1-oxide, with the chemical formula C₅H₃Cl₂NO, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, identified by its CAS number 15177-57-8, has garnered attention due to its versatile applications in the development of various chemical entities. Its unique structural features, comprising a pyridine ring substituted with chlorine atoms at the 3rd and 5th positions and an oxide group at the 1st position, make it a valuable precursor for synthesizing more complex molecules.

The relevance of 3,5-Dichloropyridine 1-oxide in modern chemical research is underscored by its role in the synthesis of bioactive compounds. Recent advancements in medicinal chemistry have highlighted its utility in constructing heterocyclic frameworks that exhibit promising pharmacological properties. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory pathways, showcasing its therapeutic significance.

In the realm of industrial applications, 3,5-Dichloropyridine 1-oxide serves as a key building block for agrochemicals and specialty chemicals. Its incorporation into larger molecular structures allows for the design of compounds with enhanced stability and bioavailability. This has led to its adoption in formulations aimed at improving crop protection and industrial processes, demonstrating its broad utility beyond pharmaceuticals.

The synthesis of 3,5-Dichloropyridine 1-oxide typically involves chlorination and oxidation reactions on a pyridine backbone. Modern synthetic methodologies have refined these processes to enhance yield and purity, making it more accessible for large-scale production. Techniques such as catalytic chlorination and selective oxidation have been optimized to minimize byproducts and improve overall efficiency.

One of the most compelling aspects of 3,5-Dichloropyridine 1-oxide is its role in drug discovery. Researchers have leveraged its scaffold to develop novel therapeutic agents targeting various diseases. For example, studies have demonstrated its efficacy in generating compounds that modulate neurotransmitter receptors, offering potential treatments for neurological disorders. Additionally, its derivatives have shown promise in antiviral and anticancer research, highlighting its multifaceted pharmacological potential.

The chemical properties of 3,5-Dichloropyridine 1-oxide contribute to its reactivity and versatility. The presence of chlorine atoms at the 3rd and 5th positions introduces electrophilic centers, facilitating nucleophilic substitution reactions. This characteristic has been exploited in cross-coupling reactions to introduce diverse functional groups, further expanding the library of possible derivatives. The oxide group also influences electronic distribution within the molecule, affecting its interactions with biological targets.

Recent research has also explored the environmental impact of 3,5-Dichloropyridine 1-oxide and its derivatives. Efforts have been made to develop greener synthetic routes that reduce waste and energy consumption. Biocatalytic approaches have emerged as particularly promising, offering sustainable alternatives to traditional chemical synthesis. These innovations align with global initiatives to promote environmentally responsible chemistry.

The future prospects for 3,5-Dichloropyridine 1-oxide are bright, with ongoing studies uncovering new applications and refining existing ones. As computational chemistry advances, virtual screening techniques are being employed to accelerate the discovery of novel derivatives with enhanced properties. This interdisciplinary approach promises to unlock further potential in both academic research and industrial development.

In conclusion,3,5-Dichloropyridine 1-oxide (CAS No. 15177-57-8) stands as a cornerstone compound in synthetic chemistry and pharmaceutical innovation. Its unique structural attributes and broad applicability make it indispensable in designing molecules with therapeutic value. As research continues to evolve，this compound will undoubtedly remain at the forefront of scientific exploration，driving advancements across multiple disciplines.